Cas no 1267863-82-0 (Dimethyl-1H-1,2,3-triazole-4-carboxamide)

Dimethyl-1H-1,2,3-triazole-4-carboxamide structure
1267863-82-0 structure
Product Name:Dimethyl-1H-1,2,3-triazole-4-carboxamide
CAS No:1267863-82-0
MF:C5H8N4O
MW:140.143219947815
CID:5746479
PubChem ID:82207950
Update Time:2023-11-11

Dimethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS010302797
    • dimethyl-1h-1,2,3-triazole-4-carboxamide
    • SCHEMBL3636288
    • 1267863-82-0
    • N,N-Dimethyl-1H-1,2,3-triazole-5-carboxamide
    • 1H-1,2,3-Triazole-4-carboxamide, 1,5-dimethyl-
    • Dimethyl-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C5H8N4O/c1-9(2)5(10)4-3-6-8-7-4/h3H,1-2H3,(H,6,7,8)
    • InChI Key: ZLLVLYLZJCTFTC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NNN=1)N(C)C

Computed Properties

  • Exact Mass: 140.06981089g/mol
  • Monoisotopic Mass: 140.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 61.9Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 329.8±44.0 °C(Predicted)
  • pka: 14.58±0.50(Predicted)

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